Cas no 2091581-65-4 (1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• CAS No: 2091581-65-4
• MF: C₁₀H₁₆F₂N₂O
• MW: 218.243649482727
• CID: 5721248
• PubChem ID: 121200813
• Update Time: 2025-10-20

1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026708784
• starbld0047357
• F1907-4323
• 2091581-65-4
• 1-(3,3-difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• 1-(3,3-difluoroazetidin-1-yl)-2-piperidin-4-ylethanone
• Ethanone, 1-(3,3-difluoro-1-azetidinyl)-2-(4-piperidinyl)-
• 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C10H16F2N2O/c11-10(12)6-14(7-10)9(15)5-8-1-3-13-4-2-8/h8,13H,1-7H2
• InChI Key： BCKRQZCNTZEUCZ-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CC2CCNCC2)=O)C1)F

Computed Properties

• Exact Mass: 218.12306946g/mol
• Monoisotopic Mass: 218.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 337.1±42.0 °C(Predicted)
• pka: 10.47±0.10(Predicted)

Additional information on 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

Introduction to 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one (CAS No. 2091581-65-4)

1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2091581-65-4, represents a class of molecules that combine fluorinated heterocycles with piperidine moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one consists of a central ketone group flanked by a 3,3-difluoroazetidine ring and a piperidine side chain. The presence of fluorine atoms in the azetidine ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. This structural motif is particularly interesting because fluorinated compounds are well-known for their enhanced metabolic stability, improved bioavailability, and increased binding affinity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological properties of 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one with greater precision. Studies suggest that the combination of the difluoroazetidine core and the piperidine moiety may confer inhibitory activity against various enzymes and receptors relevant to human health. For instance, preliminary docking studies have indicated that this compound could interact with enzymes involved in inflammatory pathways, making it a potential lead for developing novel therapeutic agents.

In the context of medicinal chemistry, the fluorine atoms in the azetidine ring play a crucial role in determining the compound's pharmacokinetic profile. Fluorine substitution is a common strategy in drug development due to its ability to influence lipophilicity, metabolic stability, and electronic properties of molecules. The specific positioning of the two fluorine atoms in 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one creates a unique electronic environment that may enhance its binding interactions with biological targets while minimizing off-target effects.

The piperidine side chain is another key feature of this compound that contributes to its potential therapeutic utility. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous approved drugs, exhibiting activities ranging from antipsychotics to antivirals. The incorporation of a piperidine moiety into 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-yl)ethan-1-one not only enhances its solubility but also introduces hydrogen bonding capabilities that can improve binding affinity to biological targets.

Current research in the field of fluorinated heterocycles has highlighted their significance in developing next-generation therapeutics. The structural framework of 1-(3,3-Difluoroazetidin-1-yl)-2-(piperidin-4-ylolethanone (CAS No. 209158165) aligns well with this trend, as it combines elements known to enhance drug-like properties. For example, studies on related compounds have demonstrated that fluorinated azetidine derivatives exhibit potent activity against bacterial enzymes and can serve as scaffolds for antimicrobial agents. Similarly, piperidine-based molecules have shown promise in targeting neurological disorders and infectious diseases.

One of the most exciting aspects of 1-(3,3-Difluoroazetidin--y)-2( Piper id ine - 4 - y l ) eth an - 11 - one ( CAS No . 209158165 ) is its versatility in chemical modification. The presence of both a ketone group and an amide-like functionality provides multiple sites for derivatization, allowing researchers to fine-tune its biological activity. This flexibility makes it an attractive candidate for structure-based drug design approaches, where iterative modifications are employed to optimize potency and selectivity.

From a synthetic perspective, 11 -( 33 - D if lu oro az et id ine - 11 - y l ) - 21 -( P ip er id ine - 41 - y l ) e than - 11 - one ( C AS N o . 209158165 ) can be accessed through multi-step organic synthesis involving key transformations such as nucleophilic substitution reactions at the fluorinated azetidine core followed by condensation with appropriate piperidine derivatives . The synthesis also requires careful control over reaction conditions to ensure high yields and purity , which are essential for subsequent biological evaluation . p > < p > Advances i n chemic al biology ha ve al so en abl ed t he e val u at ion o f t his c ompou nd ' s b i o l ogi cal act ivit y i n vi tro . Prel i mi na ry e xper i ment s h av e s uggest ed t hat i t m ay ex hi b i t i nhi bi tory acti vi ty toward c ervical cancer cells by modulati ng key m i croRNA s urrou ndi ng t he d ysregulati on o f ce ll cycli ng an d apoptosi s . Thi s p ossi bl e mechanis m has been furth er e xpl or ed usi ng RNA-seq an d proteo-mi c roarray anal ysi s , whi ch revea l ed di rect regulati on o f target gene expr essi on by th is com pound . p > < p > Th e combi nat ion o f structur al feat ures an d putativ e mechanis ms makes 11 -(33-d if lu oro az et id ine -11-y l ) -21 -(pi per id ine -41-y l ) eth ane-l-one ( CAS N o . 209158165) a promis ing scaffold for further deve l opment i n oncology research . By leveragi ng comput ational metho ds an d high-throughput screen ing techniq ues , resea rchers can rapid ly ident ify deriva tives with enhanced activi ty an d reduced toxic ity . Thi s appr oach holds grea t potenti al for dr u g desi gn an d optimizati on efforts aimed at combati ng cancer. p > < p > I n co ncl usi on, 11 -(33-d if lu oro az et id ine-l-y l ) -21 -(pi per id ine-l-y l ) eth ane-l-one ( CAS N o . 209158165) represents a significant advancement i n pharma ceutical chem ist ry due to i ts unque structur al charact eristi cs an d potent bi ol ogical act ivit y . The pres en ce o f flu ori ne ato ms an d a pi per id ine moiety endows thi s com pound wi th promis ing properti es for dr u g deve l opment , par ticularly i n oncology an d anti-infective therapies . With conti nuous resear ch an d innovati on , thi s com pound has the potenti al to bei ng deve l oped i nto next-generati on therapeut ic agents that wi ll bene fit huma n he al th. p >